3-Deoxy-3-fluoro-D-myo-Inositol
3-Deoxy-3-fluoro-D-myo-Inositol
Brand Name:
Vulcanchem
CAS No.:
120444-24-8
VCID:
VC20857987
InChI:
InChI=1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
SMILES:
C1(C(C(C(C(C1O)O)F)O)O)O
Molecular Formula:
C6H11FO5
Molecular Weight:
182.15 g/mol
3-Deoxy-3-fluoro-D-myo-Inositol
CAS No.: 120444-24-8
Cat. No.: VC20857987
Molecular Formula: C6H11FO5
Molecular Weight: 182.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120444-24-8 |
|---|---|
| Molecular Formula | C6H11FO5 |
| Molecular Weight | 182.15 g/mol |
| IUPAC Name | (1S,2R,4S,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1 |
| Standard InChI Key | PDTJJYSBSOKEOY-WWHKVMGRSA-N |
| Isomeric SMILES | [C@H]1([C@@H](C([C@H]([C@@H](C1O)O)O)F)O)O |
| SMILES | C1(C(C(C(C(C1O)O)F)O)O)O |
| Canonical SMILES | C1(C(C(C(C(C1O)O)F)O)O)O |
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